Cas no 1221791-85-0 (Methyl 2-piperazino-4-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-piperazino-4-(trifluoromethyl)nicotinate
• CAS No: 1221791-85-0
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• CID: 4578885
• Update Time: 2025-05-19

Methyl 2-piperazino-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-piperazino-4-(trifluoromethyl)nicotinate
• 3-Pyridinecarboxylic acid, 2-(1-piperazinyl)-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C12H14F3N3O2/c1-20-11(19)9-8(12(13,14)15)2-3-17-10(9)18-6-4-16-5-7-18/h2-3,16H,4-7H2,1H3
• InChI Key： OKNPNANNUFNWMX-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC=CC(C(F)(F)F)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Methyl 2-piperazino-4-(trifluoromethyl)nicotinate

Methyl 2-piperazino-4-(trifluoromethyl)nicotinate (CAS No. 1221791-85-0): A Comprehensive Overview

Methyl 2-piperazino-4-(trifluoromethyl)nicotinate, identified by its CAS number 1221791-85-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nicotinate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine ring and a trifluoromethyl group, contribute to its unique chemical properties and biological interactions.

The< strong>Methyl 2-piperazino-4-(trifluoromethyl)nicotinate molecule exhibits a complex pharmacophore that has been extensively studied for its potential in modulating various biological pathways. The piperazine moiety is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of drugs targeting neurological and cardiovascular disorders. Additionally, the trifluoromethyl group introduces additional electronic and steric effects, which can influence the compound's metabolic stability and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the< strong>piperazine ring in Methyl 2-piperazino-4-(trifluoromethyl)nicotinate can effectively interact with enzymes and receptors involved in pain modulation and inflammation. The trifluoromethyl substituent further enhances these interactions by improving lipophilicity and reducing metabolic degradation.

In the realm of drug discovery, Methyl 2-piperazino-4-(trifluoromethyl)nicotinate has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural framework allows for modifications that can tailor its biological activity towards specific therapeutic indications. For instance, modifications at the< strong>4-(trifluoromethyl)nicotinate moiety have been explored to enhance binding to certain enzymes, which could lead to more effective treatments for metabolic disorders.

The compound's< strong>CAS number 1221791-85-0 serves as a crucial identifier in scientific literature and databases, facilitating its recognition and utilization in research settings. This standardized nomenclature ensures consistency across different studies and publications, enabling researchers to accurately reference and replicate experiments involving Methyl 2-piperazino-4-(trifluoromethyl)nicotinate.

Current research initiatives are focusing on understanding the mechanism of action of this compound in various disease models. Preclinical studies have demonstrated promising results in terms of anti-inflammatory and analgesic effects, suggesting its potential as a lead compound for further development. The integration of high-throughput screening technologies has accelerated the identification of derivatives with enhanced pharmacological properties.

The synthesis of Methyl 2-piperazino-4-(trifluoromethyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to optimize production efficiency. These techniques not only improve scalability but also minimize environmental impact, aligning with sustainable pharmaceutical practices.

The< strong>Molecular structure of Methyl 2-piperazino-4-(trifluoromethyl)nicotinate is characterized by a pyridine ring linked to an ester group at the 3-position and a piperazine ring at the 2-position. The presence of a trifluoromethyl group at the 4-position introduces electron-withdrawing effects that influence electronic properties and reactivity. This unique arrangement makes it a versatile scaffold for further chemical modifications aimed at enhancing bioavailability and therapeutic efficacy.

In conclusion, Methyl 2-piperazino-4-(trifluoromethyl)nicotinate (CAS No. 1221791-85-0) represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising biological activities. Ongoing studies continue to unravel its potential applications in treating various disorders, while innovative synthetic approaches ensure its accessibility for further development. As research progresses, this compound is poised to contribute significantly to the discovery of novel therapeutic agents.